Tubocuraran

• Molecular Formula: C32H30N2O2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (1S,16R)-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.118,22.027,31.016,34]hexatriaconta-3(36),4,6(35),8,10,12(34),18(33),19,21,24(32),25,27(31)-dodecaene
• InChI: InChI=1S/C32H30N2O2/c1-3-22-17-26(5-1)35-27-12-9-23-13-15-33-29(28(23)20-27)18-21-7-10-25(11-8-21)36-31-6-2-4-24-14-16-34-30(19-22)32(24)31/h1-12,17,20,29-30,33-34H,13-16,18-19H2/t29-,30+/m0/s1
• InChI Key: JYUGMJOCKSHVAU-XZWHSSHBSA-N
• Isomeric SMILES: C1CN[C@@H]2CC3=CC(=CC=C3)OC4=CC5=C(CCN[C@H]5CC6=CC=C(C=C6)OC7=CC=CC1=C27)C=C4
• Canonical SMILES: C1CNC2CC3=CC(=CC=C3)OC4=CC5=C(CCNC5CC6=CC=C(C=C6)OC7=CC=CC1=C27)C=C4

Description

Tubocuraran is an isoquinoline alkaloid fundamental parent, a benzylisoquinoline alkaloid and a benzyltetrahydroisoquinoline.

Scientific Research Applications

Interaction with Receptors

d-Tubocurarine is known for its antagonistic action on both muscle-type nicotinic acetylcholine receptors and serotonin type-3 receptors (5HT(3)R). Research has shown its interaction with mutant 5-HT3 receptors, which helps in understanding the structural similarities in the ligand-binding domains of both receptors (Yan & White, 2002).

Mitotic Effects

A study investigated the mitotic effects of d-tubocurarine in V_{79} Chinese hamster cells and mouse bone marrow cells, revealing its potential role in inhibiting mammalian mitosis by blocking the function of nicotinic receptors (Zhi, 2000).

Neuromuscular Pharmacology

d-Tubocurarine played a significant role in the evolution of neuromuscular relaxants in anaesthesia. Understanding its effects on various muscles can enhance its clinical use during the perioperative period (Meistelman, 2001).

Cholinesterases Interaction

Research on Drosophila melanogaster acetylcholinesterase showed that d-tubocurarine, a peripheral inhibitor of cholinesterases, can affect the sulfonylation process of enzymes, thereby influencing their affinity for other compounds (Goličnik et al., 2002).

Cellular Localization

A study focused on the localization of d-tubocurarine in rat liver lysosomes using electron microscopy and subcellular fractionation. This research contributes to understanding how d-tubocurarine is processed and concentrated within liver cells (Weitering et al., 2004).

Central N-cholinergic Receptors

Experiments with Nembutal-anesthetized cats showed that tubocurarine can eliminate respiratory disorders caused by sodium oxybutyrate or ethyl alcohol by blocking central N-cholinergic receptors (Slyuta et al., 2006).

Antagonism in Pharmacology

Tubocurarine has been studied for its antagonistic effects on various compounds, such as morantel and berenil, suggesting its competitive inhibitory capabilities in pharmacological contexts (Bamgbose, 2004).